2,4-Cyclohexadien-1-one,6-(hydroxymethoxymethylene)-(9CI)
2,4-Cyclohexadien-1-one,6-(hydroxymethoxymethylene)-(9CI)
Methyl salicylate appears as colorless yellowish or reddish liquid with odor of wintergreen. (USCG, 1999)
Methyl salicylate is a benzoate ester that is the methyl ester of salicylic acid. It has a role as a flavouring agent, a metabolite and an insect attractant. It is a benzoate ester and a member of salicylates. It derives from a salicylic acid.
Methyl salicylate (oil of wintergreen or wintergreen oil) is an organic ester naturally produced by many species of plants, particularly wintergreens. The compound was first extracted and isolated from plant species Gaultheria procumbens in 1843. It can be manufactured synthetically and it used as a fragrance, in foods, beverages, and liniments. It forms a colorless to yellow or reddish liquid and exhibits a characteristic odor and taste of wintergreen. For acute joint and muscular pain, methyl salicylate is used as a rubefacient and analgesic in deep heating liniments. It is used as a flavoring agent in chewing gums and mints in small concentrations and added as antiseptic in mouthwash solutions.
Methyl salicylate is a benzoate ester that is the methyl ester of salicylic acid. It has a role as a flavouring agent, a metabolite and an insect attractant. It is a benzoate ester and a member of salicylates. It derives from a salicylic acid.
Methyl salicylate (oil of wintergreen or wintergreen oil) is an organic ester naturally produced by many species of plants, particularly wintergreens. The compound was first extracted and isolated from plant species Gaultheria procumbens in 1843. It can be manufactured synthetically and it used as a fragrance, in foods, beverages, and liniments. It forms a colorless to yellow or reddish liquid and exhibits a characteristic odor and taste of wintergreen. For acute joint and muscular pain, methyl salicylate is used as a rubefacient and analgesic in deep heating liniments. It is used as a flavoring agent in chewing gums and mints in small concentrations and added as antiseptic in mouthwash solutions.
Brand Name:
Vulcanchem
CAS No.:
135952-76-0
VCID:
VC0148154
InChI:
InChI=1S/C8H8O3/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5,9H,1H3
SMILES:
COC(=O)C1=CC=CC=C1O
Molecular Formula:
C8H8O3
Molecular Weight:
152.15 g/mol
2,4-Cyclohexadien-1-one,6-(hydroxymethoxymethylene)-(9CI)
CAS No.: 135952-76-0
Main Products
VCID: VC0148154
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol
CAS No. | 135952-76-0 |
---|---|
Product Name | 2,4-Cyclohexadien-1-one,6-(hydroxymethoxymethylene)-(9CI) |
Molecular Formula | C8H8O3 |
Molecular Weight | 152.15 g/mol |
IUPAC Name | methyl 2-hydroxybenzoate |
Standard InChI | InChI=1S/C8H8O3/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5,9H,1H3 |
Standard InChIKey | OSWPMRLSEDHDFF-UHFFFAOYSA-N |
SMILES | COC(=O)C1=CC=CC=C1O |
Canonical SMILES | COC(=O)C1=CC=CC=C1O |
Boiling Point | 432 °F at 760 mm Hg (NTP, 1992) 220-224 222.9 °C 220-224 °C 222 °C |
Colorform | COLORLESS, YELLOWISH OR REDDISH, OILY LIQ |
Density | 1.174 (USCG, 1999) d18.54 1.85 1.184 @ 25 °C/25 °C Relative density (water = 1): 1.18 1.176-1.185 |
Flash Point | 205 °F (NTP, 1992) 205 °F (96 °C) (Closed cup) 96 °C c.c. |
Melting Point | 16.5 °F (NTP, 1992) -8.6 -8.0 °C Mp -8.6 ° -8.6 °C -8.6°C |
Physical Description | Methyl salicylate appears as colorless yellowish or reddish liquid with odor of wintergreen. (USCG, 1999) DryPowder; Liquid Liquid COLOURLESS OR YELLOW-TO-RED OILY LIQUID WITH CHARACTERISTIC ODOUR. colourless to yellowish liquid with a characteristic wintergreen odou |
Description | Methyl salicylate appears as colorless yellowish or reddish liquid with odor of wintergreen. (USCG, 1999) Methyl salicylate is a benzoate ester that is the methyl ester of salicylic acid. It has a role as a flavouring agent, a metabolite and an insect attractant. It is a benzoate ester and a member of salicylates. It derives from a salicylic acid. Methyl salicylate (oil of wintergreen or wintergreen oil) is an organic ester naturally produced by many species of plants, particularly wintergreens. The compound was first extracted and isolated from plant species Gaultheria procumbens in 1843. It can be manufactured synthetically and it used as a fragrance, in foods, beverages, and liniments. It forms a colorless to yellow or reddish liquid and exhibits a characteristic odor and taste of wintergreen. For acute joint and muscular pain, methyl salicylate is used as a rubefacient and analgesic in deep heating liniments. It is used as a flavoring agent in chewing gums and mints in small concentrations and added as antiseptic in mouthwash solutions. |
Related CAS | 7631-93-8 (hydrochloride salt) |
Shelf Life | SENSITIVE TO LIGHT AND HEAT |
Solubility | less than 1 mg/mL at 66° F (NTP, 1992) Slightly soluble 0.05 M 0.7 mg/mL at 30 °C SOL IN CHLOROFORM, ETHER; MISCIBLE WITH ALC, GLACIAL ACETIC ACID SOL IN DIETHYL ETHER SOLUBLE IN MOST COMMON ORGANIC SOLVENTS Sol in water: 0.74%w @ 30 °C Solubility in water, g/100ml at 20 °C: 0.07 slightly soluble in water; soluble in organic solvents, oils miscible at room temperature (in ethanol) |
Synonyms | Hewedolor Linsal methyl salicylate methyl salicylate sodium salt methylsalicylate Metsal Liniment Rheumabal |
Vapor Density | 5.24 (NTP, 1992) (Relative to Air) 5.2 Relative vapor density (air = 1): 5.24 |
Vapor Pressure | 0.0975 mm Hg at 68 °F ; 1 mm Hg at 129° F (NTP, 1992) 0.03 mmHg Vapor pressure = 0.0343 mm Hg @ 25 °C Vapor pressure, Pa at 20 °C: 6 |
PubChem Compound | 4133 |
Last Modified | Nov 11 2021 |
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